![molecular formula C15H15F2N5O B2716541 3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide CAS No. 2201879-71-0](/img/structure/B2716541.png)
3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide
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Description
3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide is a useful research compound. Its molecular formula is C15H15F2N5O and its molecular weight is 319.316. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Applications
Synthetic Approaches
Research has developed various synthetic methods for compounds similar to "3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide," showcasing the versatility and potential of these compounds in organic synthesis. For instance, a TiCl4 promoted formal [3 + 3] cycloaddition of cyclopropane 1,1-diesters with azides has been utilized for the synthesis of highly functionalized triazinines and azetidines, indicating the compound's relevance in creating biologically significant molecules (Zhang et al., 2014).
Structural Analysis and Applications
In another study, the synthesis, crystal structure, and Hirshfeld surface analysis of a compound closely related to the target molecule were conducted, emphasizing its potential application in anticancer activity screening. This research highlights the structural significance of such compounds in designing drugs with potential therapeutic applications (Pokhodylo et al., 2021).
Medicinal Chemistry and Pharmacology
Cytotoxic Activity
The exploration of macrocycles containing triazole and bis(aryl ether) moieties has revealed interesting cytotoxicity against cancer cell lines, demonstrating the potential medicinal importance of compounds with structural similarities to "this compound." This research suggests the viability of such compounds in cancer therapy, highlighting their role in the development of new therapeutic agents (Hernández-Vázquez et al., 2018).
Antibacterial Agents
A study on 7-Azetidinylquinolones as antibacterial agents underscores the significance of the azetidine moiety in enhancing the antibacterial activity of quinolone-based compounds. This research provides insight into the structural-activity relationships crucial for designing effective antibacterial agents, indicating the broader applicability of azetidine-containing compounds in addressing bacterial infections (Frigola et al., 1995).
properties
IUPAC Name |
3-(4-cyclopropyltriazol-1-yl)-N-(2,6-difluorophenyl)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F2N5O/c16-11-2-1-3-12(17)14(11)18-15(23)21-6-10(7-21)22-8-13(19-20-22)9-4-5-9/h1-3,8-10H,4-7H2,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEUZEVYCGUTLEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN(N=N2)C3CN(C3)C(=O)NC4=C(C=CC=C4F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F2N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.